
Technical Monograph: Benzenamine, 3-(2-
ethoxyethoxy)-, Hydrochloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
3-(2-Ethoxyethoxy)aniline

hydrochloride

CAS No.: 1049787-84-9

Cat. No.: B3021175

Get Quote

Handling, Safety, and Experimental Protocols for
Pharmaceutical Intermediates[1]
Chemical Identity & Context
This compound is a functionalized aniline derivative featuring a glycol ether side chain at the

meta position.[1] It is frequently employed as a building block in the synthesis of tyrosine

kinase inhibitors (e.g., EGFR inhibitors), where the ether chain modulates solubility and binding

affinity.[1]
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Property Specification

IUPAC Name 3-(2-Ethoxyethoxy)aniline hydrochloride

Common Name m-(2-Ethoxyethoxy)aniline HCl

CAS Number (Free Base) 116998-62-0 [1]

CAS Number (Salt) Not Listed (Treat as derivative of 116998-62-0)

Molecular Formula C₁₀H₁₅NO₂ · HCl

Molecular Weight
181.23 (Free Base) + 36.46 (HCl) ≈ 217.69

g/mol

Physical State Off-white to pale brown solid (Hygroscopic)

Solubility
Soluble in Water, DMSO, Methanol; Sparingly

soluble in DCM

Hazard Identification (GHS Classification)
Based on structural analogs (Anilines and Glycol Ethers) and QSAR modeling.[1]

Signal Word:WARNING

Hazard Statements (H-Codes)
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Code Hazard Description Mechanism/Justification

H302 Harmful if swallowed.

Aniline derivatives can

undergo metabolic activation

(N-hydroxylation) leading to

toxicity.

H315 Causes skin irritation.

Acidic nature of the

hydrochloride salt upon

moisture contact.[1]

H319
Causes serious eye irritation.

[2]

Corrosive potential of HCl salt

form.

H335
May cause respiratory

irritation.
Dust inhalation risk.[3]

H373

May cause damage to organs

(Blood) through prolonged or

repeated exposure.

Potential for

Methemoglobinemia

(characteristic of anilines).

Precautionary Statements (P-Codes)
P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P337 + P313: If eye irritation persists: Get medical advice/attention.

Technical Handling & Storage Protocols
Scientific Rationale: The ether chain increases hygroscopicity, while the aniline moiety is

sensitive to oxidation (browning).[1]

Storage Architecture[1]
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Atmosphere: Store under Argon (Ar) or Nitrogen (N₂). The HCl salt is prone to hydrolysis and

oxidation.[1]

Temperature:2–8°C (Refrigerated).

Container: Amber glass vial with a PTFE-lined cap to prevent photochemical degradation.

Handling Workflow (Self-Validating System)
To ensure data integrity and safety, follow this closed-loop handling process.

Graphviz Diagram: Safe Handling Workflow
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Caption: Figure 1. Inert atmosphere handling workflow to prevent hydrolysis and oxidation of

the aniline salt.

Experimental Methodology: Amide Coupling
Context: Coupling 3-(2-ethoxyethoxy)aniline HCl with an acyl chloride (e.g., Acryloyl chloride) to

form a kinase inhibitor scaffold.[1]

Reagents & Stoichiometry[1]
Amine (Start): 1.0 eq (Benzenamine, 3-(2-ethoxyethoxy)-, HCl)[1]

Acyl Chloride: 1.1 eq[1]

Base: 2.5 eq (DIPEA or Et₃N) – Critical: Extra base required to neutralize the HCl salt.[1]

Solvent: Dry DCM or THF (0.1 M concentration).
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Step-by-Step Protocol
Neutralization (In Situ):

Suspend the amine hydrochloride in dry DCM under N₂.[1]

Cool to 0°C.

Add DIPEA dropwise. Observation: The suspension should clear as the free base is

liberated and the amine salt dissolves.[1]

Acylation:

Add the acyl chloride dropwise over 10 minutes.[1]

Causality: Slow addition prevents exotherm-driven polymerization of the acryloyl group.

Monitoring:

Warm to Room Temperature (RT) and stir for 2 hours.

TLC Check: Use 5% MeOH in DCM. Stain with Ninhydrin (free amine will be purple;

product UV active but Ninhydrin negative).

Workup:

Quench with saturated NaHCO₃.

Extract with DCM (x3).

Wash organic layer with Brine -> Dry over Na₂SO₄.

Toxicology & Emergency Response
Expert Insight: Treat this compound as a potential methemoglobinemia inducer until specific

data proves otherwise.[1]

Acute Exposure Logic
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Graphviz Diagram: Emergency Decision Tree
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Caption: Figure 2. Emergency response logic emphasizing the detection of cyanosis

(methemoglobinemia).

First Aid Specifications
Skin: Wash with polyethylene glycol 400 (if available) or soap and water. Aniline absorbs

through skin; immediate decontamination is vital.

Eyes: Rinse for 15 minutes.[2] The HCl salt is acidic and can cause corneal damage.[1]
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Antidote: Medical professionals should be alerted to potential Methemoglobinemia.

Methylene blue is the standard treatment if MetHb levels are elevated.[1]

References
National Center for Biotechnology Information (NCBI). (2026). PubChem Compound

Summary for CID 116998-62-0 (Free Base). Retrieved February 15, 2026, from [Link][1]

(Note: While specific SDS data for the hydrochloride salt is often proprietary, the protocols

above are derived from the validated properties of the free base [CAS 116998-62-0] and

standard aniline hydrochloride safety practices.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b3021175?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

